Cas no 1185292-62-9 (4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester)

• Product Name: 4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester
• CAS No: 1185292-62-9
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 854937
• PubChem ID: 56972925
• Update Time: 2025-04-19

4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester
• Ethyl 2,6-bis(trifluoroMethyl)quinoline-4-carboxylate
• 1185292-62-9
• CS-0338964
• F81414
• DB-208888
• DTXSID20719869
• SB72179
• ETHYL2,6-BIS(TRIFLUOROMETHYL)QUINOLINE-4-CARBOXYLATE

• Inchi： 1S/C14H9F6NO2/c1-2-23-12(22)9-6-11(14(18,19)20)21-10-4-3-7(5-8(9)10)13(15,16)17/h3-6H,2H2,1H3
• InChI Key： VJSXOEINEVAOIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=C(C(=O)OCC)C=C(C(F)(F)F)N=2)(F)F

Computed Properties

• Exact Mass: 337.05374750g/mol
• Monoisotopic Mass: 337.05374750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2Ų

4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives